Cas no 2355652-50-3 (Ethanone, 1-​(3,​6-​dimethoxy-​4-​pyridazinyl)​-​2,​2,​2-​trifluoro-)

• Product Name: Ethanone, 1-​(3,​6-​dimethoxy-​4-​pyridazinyl)​-​2,​2,​2-​trifluoro-
• CAS No: 2355652-50-3
• MF: C₈H₇F₃N₂O₃
• MW: 236.15
• CID: 5076722
• Update Time: 2026-03-01

Ethanone, 1-​(3,​6-​dimethoxy-​4-​pyridazinyl)​-​2,​2,​2-​trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-​(3,​6-​dimethoxy-​4-​pyridazinyl)​-​2,​2,​2-​trifluoro-

• Inchi： 1S/C8H7F3N2O3/c1-15-5-3-4(6(14)8(9,10)11)7(16-2)13-12-5/h3H,1-2H3
• InChI Key： VCQHUOLRUYQEON-UHFFFAOYSA-N
• SMILES： C1(OC)=C(C(C(F)(F)F)=O)C=C(OC)N=N1

Additional information on Ethanone, 1-​(3,​6-​dimethoxy-​4-​pyridazinyl)​-​2,​2,​2-​trifluoro-

Comprehensive Analysis of Ethanone, 1-(3,6-dimethoxy-4-pyridazinyl)-2,2,2-trifluoro- (CAS No. 2355652-50-3)

In the realm of specialized organic compounds, Ethanone, 1-(3,6-dimethoxy-4-pyridazinyl)-2,2,2-trifluoro- (CAS No. 2355652-50-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its trifluoro and dimethoxy-pyridazinyl moieties, is a subject of interest in pharmaceutical and agrochemical research. Its molecular framework suggests versatility in synthetic pathways, making it a valuable intermediate for developing novel bioactive molecules.

The 3,6-dimethoxy-4-pyridazinyl group in this compound is particularly noteworthy. This moiety is often associated with enhanced solubility and bioavailability, which are critical factors in drug design. Researchers are exploring its potential in creating next-generation therapeutics, especially in areas like central nervous system (CNS) disorders and metabolic diseases. The trifluoro component further augments its reactivity, enabling precise modifications for targeted applications.

From an industrial perspective, Ethanone, 1-(3,6-dimethoxy-4-pyridazinyl)-2,2,2-trifluoro- is being investigated for its role in green chemistry initiatives. Its potential as a low-toxicity intermediate aligns with the growing demand for sustainable chemical processes. Companies are leveraging its properties to reduce environmental impact while maintaining high efficiency in synthesis.

Recent advancements in AI-driven drug discovery have also spotlighted this compound. Machine learning models are being trained to predict its interactions with biological targets, accelerating the identification of promising candidates for further study. This intersection of computational chemistry and experimental validation is reshaping how researchers approach compound optimization.

For those searching "CAS No. 2355652-50-3 uses" or "Ethanone derivatives in medicine," it's clear that this compound holds promise across multiple disciplines. Its structural adaptability and functional diversity make it a focal point in contemporary chemical research. As studies progress, its applications are expected to expand, offering new solutions to longstanding challenges in science and industry.

In summary, Ethanone, 1-(3,6-dimethoxy-4-pyridazinyl)-2,2,2-trifluoro- represents a compelling example of modern chemical innovation. Its dual utility in pharmaceutical development and sustainable chemistry underscores its relevance in today's research landscape. With ongoing investigations, this compound is poised to play a pivotal role in shaping future advancements.